Cas no 325810-86-4 (1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole)

• Product Name: 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole
• CAS No: 325810-86-4
• MF: C₁₁H₁₁ClN₂O₃S
• MW: 286.734640359879
• CID: 6338577
• PubChem ID: 6941942
• Update Time: 2025-06-12

1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole
• 1-[(5-chloro-2-methoxyphenyl)sulfonyl]-2-methyl-1H-imidazole
• 1-(5-chloro-2-methoxyphenyl)sulfonyl-2-methylimidazole
• Oprea1_446840
• 1-((5-chloro-2-methoxyphenyl)sulfonyl)-2-methyl-1H-imidazole
• Oprea1_113489
• F0777-2384
• AKOS002286293
• AP-263/13384085
• 325810-86-4

• Inchi： 1S/C11H11ClN2O3S/c1-8-13-5-6-14(8)18(15,16)11-7-9(12)3-4-10(11)17-2/h3-7H,1-2H3
• InChI Key： LGTNVEODDUHFFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N1C=CN=C1C)(=O)=O)OC

Computed Properties

• Exact Mass: 286.0178911g/mol
• Monoisotopic Mass: 286.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole

Recent Advances in the Study of 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole (CAS: 325810-86-4)

The compound 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole (CAS: 325810-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl imidazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 325810-86-4 exhibits high affinity for cyclooxygenase-2 (COX-2), with minimal off-target effects on COX-1. This selectivity suggests its potential as a safer alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole. Research conducted at the University of Cambridge revealed that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase pathways. These findings were particularly notable in colorectal cancer models, where the compound showed synergistic effects when combined with standard chemotherapeutic agents.

The pharmacokinetic profile of 325810-86-4 has also been a subject of investigation. A 2024 study in Drug Metabolism and Disposition reported improved oral bioavailability through structural modifications of the parent compound. The introduction of a methyl group at the 2-position of the imidazole ring was found to enhance metabolic stability while maintaining target engagement. These modifications have paved the way for the development of second-generation analogs with optimized drug-like properties.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole. A novel one-pot synthesis method published in Organic Process Research & Development achieved an 85% yield while reducing the number of purification steps. This improvement in synthetic accessibility is expected to facilitate further biological evaluation and structure-activity relationship studies.

Looking ahead, the research community anticipates clinical translation of findings related to 325810-86-4. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with indications ranging from chronic inflammation to oncology. The unique combination of favorable physicochemical properties and biological activity positions 1-(5-chloro-2-methoxybenzenesulfonyl)-2-methyl-1H-imidazole as a promising scaffold for future drug development efforts.